Cas no 1881531-90-3 (3-amino-3-cyclobutylpentanoic acid)

• Product Name: 3-amino-3-cyclobutylpentanoic acid
• CAS No: 1881531-90-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6381166
• PubChem ID: 165508592
• Update Time: 2025-06-09

3-amino-3-cyclobutylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclobutylpentanoic acid
• 1881531-90-3
• EN300-1286179

• Inchi： 1S/C9H17NO2/c1-2-9(10,6-8(11)12)7-4-3-5-7/h7H,2-6,10H2,1H3,(H,11,12)
• InChI Key： MDWISSWZDMHRSD-UHFFFAOYSA-N
• SMILES： OC(CC(CC)(C1CCC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-cyclobutylpentanoic acid

3-Amino-3-Cyclobutylpentanoic Acid: A Comprehensive Overview

3-Amino-3-cyclobutylpentanoic acid (CAS No. 1881531-90-3) is a unique organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its amino and cyclobutyl groups, exhibits a diverse range of properties that make it a valuable molecule for various applications. Recent advancements in synthetic chemistry have enabled researchers to explore its potential more deeply, leading to groundbreaking discoveries in drug development and material synthesis.

The structure of 3-amino-3-cyclobutylpentanoic acid is defined by its pentanoic acid backbone, with an amino group (-NH2) and a cyclobutane ring attached to the third carbon atom. This configuration imparts the molecule with unique steric and electronic properties. The cyclobutane ring introduces strain into the structure, which can influence the compound's reactivity and stability. Meanwhile, the amino group provides nucleophilic character, enabling participation in various chemical reactions such as amidation and esterification.

Recent studies have highlighted the potential of 3-amino-3-cyclobutylpentanoic acid in drug design. Researchers have utilized its structural features to develop bioactive molecules targeting specific therapeutic areas. For instance, its ability to form stable amide bonds has been exploited in peptide synthesis, where it serves as a building block for constructing complex biomolecules. Additionally, its cyclobutane moiety has been shown to enhance the pharmacokinetic properties of drugs, such as improving bioavailability and reducing toxicity.

In the realm of materials science, 3-amino-3-cyclobutylpentanoic acid has found applications in polymer chemistry. Its amino group can act as a reactive site for polymerization reactions, leading to the formation of novel polymeric materials with tailored properties. Recent research has demonstrated its use in synthesizing biodegradable polymers, which hold promise for sustainable packaging and biomedical applications.

The synthesis of 3-amino-3-cyclobutylpentanoic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Key steps include the formation of the cyclobutane ring through ring-closing metathesis or other strain-inducing reactions, followed by functionalization to introduce the amino group. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the need for scalable production methods to meet growing demand.

From a biological standpoint, 3-amino-3-cyclobutylpentanoic acid exhibits interesting interactions with biological systems. Studies have shown that it can modulate enzyme activity and influence cellular signaling pathways, making it a promising candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Its ability to cross cellular membranes and interact with protein targets underscores its potential as a lead compound in medicinal chemistry.

In conclusion, 3-amino-3-cyclobutylpentanoic acid (CAS No. 1881531-90-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its use in drug development, materials science, and beyond. As research progresses, this compound is poised to play an increasingly important role in advancing scientific innovation.